Cas no 2227741-36-6 ((1R)-3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: (1R)-3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2227741-36-6
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6419875
• PubChem ID: 165696352
• Update Time: 2025-05-26

(1R)-3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• (1R)-3-amino-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-1-ol
• 2227741-36-6
• EN300-1953621

• Inchi： 1S/C8H12F3N3O/c1-14-5(6(15)2-3-12)4-7(13-14)8(9,10)11/h4,6,15H,2-3,12H2,1H3/t6-/m1/s1
• InChI Key： QPHCJYGNFNTGPD-ZCFIWIBFSA-N
• SMILES： FC(C1C=C([C@@H](CCN)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol

Compound CAS No: 2227741-36-6 - (1R)-3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol

The compound with CAS No: 2227741-36-6, named as (1R)-3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials development.

Pyrazole derivatives have been extensively studied due to their unique electronic properties and ability to form stable complexes with metal ions. The (1R) configuration of this compound suggests a specific stereochemistry that is crucial for its biological activity and selectivity. The presence of an amino group and a trifluoromethyl group further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and transition metal-mediated coupling reactions. These methods not only improve the yield but also ensure high enantiomeric excess, which is essential for pharmacological studies.

In terms of applications, (1R)-3-amino... has shown promise in the development of novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation has been validated through extensive in vitro and in vivo studies.

Moreover, the compound's unique electronic properties make it a strong candidate for use in organic electronics and sensor technologies. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and gas sensors, where its stability under harsh conditions is a significant advantage.

From an environmental standpoint, the synthesis of this compound has been optimized to minimize waste and reduce the use of hazardous reagents. This aligns with the growing emphasis on green chemistry principles in modern pharmaceutical and chemical industries.

In conclusion, CAS No: 2227741-36-6 represents a multifaceted compound with vast potential across diverse scientific domains. Its continued exploration will undoubtedly contribute to groundbreaking innovations in medicine, materials science, and beyond.